Cas no 2882-20-4 (2-Methyl-3-(methylthio)pyrazine)

2-Methyl-3-(methylthio)pyrazine is a heterocyclic organic compound characterized by its pyrazine core substituted with a methyl group at the 2-position and a methylthio group at the 3-position. This compound is notable for its strong, nutty, and roasted aroma, making it a valuable flavoring agent in the food and fragrance industries. Its low odor threshold and stability under processing conditions enhance its utility in creating savory and meaty flavor profiles. Additionally, its well-defined chemical structure ensures consistency in applications requiring precise sensory characteristics. The compound is typically synthesized through controlled reactions involving methylthiolation and methylation of pyrazine derivatives.
2-Methyl-3-(methylthio)pyrazine structure
2882-20-4 structure
Product name:2-Methyl-3-(methylthio)pyrazine
CAS No:2882-20-4
MF:C6H8N2S
MW:140.20612
MDL:MFCD00014610
CID:43523
PubChem ID:87572696

2-Methyl-3-(methylthio)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(methylthio)pyrazine
    • 2-Methyl-3-(methylmercapto)pyrazine
    • 2-methylthio-3-methylpyrazine
    • 2-Methylmercapto-3-methylpyrazine
    • 2-methyl-3-methylsulfanylpyrazine
    • Pyrazine,2-methyl-3-(methylthio)-
    • 2-Methyl-3-methylmercaptopyrazine
    • 2-Methyl-3-methylsulfanyl-pyrazine
    • 2-Methyl-3-methylthiopyrazin
    • 2-Methylthio-3-methylpyrazin
    • 3-Methyl-2-methylthiopyrazine
    • methylthio-2 methyl-3 pyrazine
    • Pyrazine,2-methyl-3-(methylthio)
    • Pyrazine, 2-methyl-(3,5 or 6)-methylthio-
    • CHEBI:178124
    • Pyrazine, 2-methyl-3(or 5)-(methylthio)-
    • 2-Methyl-3(or 5)-(methylthio)pyrazine
    • 2-Methyl-3-(methylsulfanyl)pyrazine
    • 3(or 5 or 6)-(Methylthio)-2-methylpyrazine
    • Q-100364
    • DS-14134
    • NS00121068
    • A819616
    • A835942
    • CS-W018307
    • 2-Methyl-3(or 5 or 6)-(methylthio)pyrazine
    • KI350CS0LZ
    • 2-Methyl-3-(methylthio)pyrazine, 80%
    • AM100624
    • 2882-20-4
    • FEMA NO. 3208, 3-(METHYLTHIO)-
    • NSC-222757
    • Q27282262
    • 2-methyl-3-methylthiopyrazine
    • MFCD00014610
    • NSC 222757
    • NS00012930
    • AC-11166
    • UNII-KI350CS0LZ
    • 2-methyl-3-methylsulanylpyrazine
    • NSC222757
    • FT-0613064
    • M0685
    • Methyl(methylthio)pyrazine
    • PPPFFGVGWFKTHX-UHFFFAOYSA-N
    • Pyrazine, 2-methyl-3-(methylthio)-
    • 2-Methyl-(3,5 or 6)-methylthiopyrazine
    • EINECS 220-736-8
    • 68378-12-1
    • AKOS015842589
    • FEMA No. 3208
    • FEMA 3208
    • SY015340
    • Methylmethylthiopyrazine
    • SCHEMBL891369
    • EINECS 269-880-3
    • 2-Methyl-3(or5)-(methylthio)pyrazine
    • (Methylthio)(methyl)pyrazine
    • 2-Methyl-3-(methylsulfanyl)pyrazine #
    • DTXSID70863048
    • EINECS 267-918-3
    • AC7605
    • CHEMBL97593
    • 2-methylthio-3(5)-methylpyrazine
    • MDL： MFCD00014610
    • Inchi： InChI=1S/C6H8N2S/c1-5-6(9-2)8-4-3-7-5/h3-4H,1-2H3
    • InChI Key： PPPFFGVGWFKTHX-UHFFFAOYSA-N
    • SMILES： CSC1=NC=CN=C1C

Computed Properties

  • Exact Mass: 140.04100
  • Monoisotopic Mass: 140.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 51.1A^2
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.15 g/mL at 25 °C(lit.)
  • Boiling Point: 104°C/23mmHg(lit.)
  • Flash Point: Fahrenheit: 208.4 ° f
    Celsius: 98 ° c
  • Refractive Index: n20/D 1.585(lit.)
  • PSA: 51.08000
  • LogP: 1.50690
  • FEMA: 3208
  • Solubility: Slightly soluble in water, soluble in dilute ethanol solution

2-Methyl-3-(methylthio)pyrazine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P403+P235-P501
  • Hazardous Material transportation number：UN 3334
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Sealed in dry,Room Temperature
  • TSCA：Yes

2-Methyl-3-(methylthio)pyrazine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-3-(methylthio)pyrazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB117961-25 g
2-Methyl-3-(methylthio)pyrazine, 98%; .
 2882-20-4 98%
25 g
 €107.20 2023-07-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY015340-5g
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 ≥95%
5g
 ¥32.0 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0685-1ml
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 99.0%(GC)
1ml
 ￥330.0 2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M58650-25g
2-Methyl-3-(methylthio)pyrazine
 2882-20-4
25g
 ¥378.0 2021-09-08
Ambeed
A173939-500g
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 98%
500g
 $323.00 2022-05-17
Chemenu
CM120941-100g
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 95%+
100g
 $255 2021-08-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R013085-1ml
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 99%
1ml
 ￥25 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R013085-5ml
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 99%
5ml
 ￥49 2024-05-24
Chemenu
CM120941-500g
2-Methyl-3-(methylthio)pyrazine
 2882-20-4 95%+
500g
 $462 2023-03-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A11957-25g
2-Methyl-3-(methylthio)pyrazine, 99%
 2882-20-4 99%
25g
 ￥15034.00 2022-10-18

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(CAS:2882-20-4)2-Methyl-3-(methylthio)pyrazine
1883489
Purity:98%
Quantity:Company Customization
Price ($):Inquiry